Cas no 116184-17-9 (Pyridinol,2,3,6-trichloro- (9CI))

Pyridinol,2,3,6-trichloro- (9CI) structure
116184-17-9 structure
Product Name:Pyridinol,2,3,6-trichloro- (9CI)
CAS No:116184-17-9
MF:C5H2Cl3NO
MW:198.434478282928
CID:173952
PubChem ID:189378
Update Time:2025-04-19

Pyridinol,2,3,6-trichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyridinol,2,3,6-trichloro- (9CI)
    • 2,3,6-trichloro-1H-pyridin-4-one
    • 116184-17-9
    • Pyridinol, 2,3,6-trichloro-
    • DTXSID00151309
    • 2,3,6-Trichloropyridinol
    • Inchi: 1S/C5H2Cl3NO/c6-3-1-2(10)4(7)5(8)9-3/h1H,(H,9,10)
    • InChI Key: UIZJMRPXPQUICO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C=C(N1)Cl)=O)Cl

Computed Properties

  • Exact Mass: 196.92036
  • Monoisotopic Mass: 196.920197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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